Cas no 331838-92-7 (Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate
• CAS No: 331838-92-7
• MF: C₁₂H₁₀BrNO₂S
• MW: 312.182301044464
• MDL: MFCD01050445
• CID: 2951880
• PubChem ID: 712403
• Update Time: 2025-06-13

Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-氨基-4-(4-溴-苯基)-噻吩-3-羧酸甲酯
• methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate
• 2-Amino-4-(4-bromo-phenyl)-thiophene-3-carboxylic acid methyl ester
• Methyl 2-amino-4-(4-bromo-phenyl)-thiophene-3-carboxylate
• BDBM139488
• BBL016144
• STK348727
• methyl 2-amino-4-(4-bromophenyl)-3-thiophenecarboxylate
• methyl2-amino-4-(4-bromophenyl)thiophene-3-carboxylate
• US8889672, 5627112
• US8889672, 5632
• VS-05168
• AKOS000220126
• 331838-92-7
• DB-134485
• CS-0314105
• AB00091313-01
• CHEMBL3702553
• ALBB-001676
• Methyl-3-amino-5-(4-bromophenyl)thiophene 2-carboxylate
• MFCD01050445
• 2-Amino-4-(4-bromophenyl)-3-thiophenecarboxylic acid methyl ester
• H21613
• US8889672, 5632675
• SCHEMBL2182710
• Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate

• MDL： MFCD01050445
• Inchi： 1S/C12H10BrNO2S/c1-16-12(15)10-9(6-17-11(10)14)7-2-4-8(13)5-3-7/h2-6H,14H2,1H3
• InChI Key： FTCYGPXJXBDSIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=C1C(=O)OC)N

Computed Properties

• Exact Mass: 310.96156Da
• Monoisotopic Mass: 310.96156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.6

Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate

Recent Advances in the Study of Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate (CAS: 331838-92-7)

Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate (CAS: 331838-92-7) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structural features, including the thiophene ring and the bromophenyl moiety, make it a promising scaffold for the development of novel bioactive molecules. Researchers have explored its utility as a building block in the synthesis of heterocyclic compounds with potential pharmacological properties. Recent publications have demonstrated its role in the design of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs, underscoring its versatility in medicinal chemistry.

One of the key areas of investigation has been the optimization of synthetic routes for Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic protocol that enhances yield and purity, facilitating its use in high-throughput screening assays. The study also highlighted the compound's stability under various conditions, which is critical for its application in drug development pipelines.

In addition to its synthetic utility, the biological activities of Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate have been a focal point of recent research. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated its inhibitory effects on specific protein kinases implicated in cancer progression. The results indicated moderate activity, prompting further structural modifications to enhance potency and selectivity. These findings suggest that the compound could serve as a lead structure for the development of targeted cancer therapies.

Another notable application of this compound lies in its potential as an antimicrobial agent. A recent preprint (2024) from a research group at the University of Cambridge explored its efficacy against drug-resistant bacterial strains. The study revealed that derivatives of Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate exhibited promising activity against methicillin-resistant Staphylococcus aureus (MRSA), opening new avenues for combating antibiotic resistance.

Despite these advancements, challenges remain in the clinical translation of Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of viable drug candidates.

In conclusion, Methyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate (CAS: 331838-92-7) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its multifaceted applications, from kinase inhibition to antimicrobial activity, highlight its potential as a versatile scaffold for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail to unlock its full therapeutic potential.